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Dye
Name

CAS
Registry
Number

Molecular Formula
Molecular
Weight
(g/mol)

Primary
Applications

Key
Fastness
Properties
(ISO
Standards)

C.I.
Reactive
Black 1
[1]

12236-77-

0

C₂₃H₁₃ClN₈Na₂O₁₀S₂ 706.96 Dyeing

cotton, hemp,
polyamide,

and viscose
[1]

Light: 6,

Soaping
(100°C): 5

(Fading), 4-
5 (Staining)

[1]

C.I.
Reactive
Black 5
[2]

17095-24-

8

Information missing from search results Information

missing
from

search
results

Permanently

listed for
coloring

contact
lenses by the

U.S. FDA [2]

Information

missing
from

search
results

C.I.
Reactive
Black 13
[3]

12225-31-

9

C({10})H({15})ClN({4})O({5})S (listed),

C({23})H({25})NO(_{6}) (listed)

322.82

(listed) [3]

Cotton

dyeing,
biological

staining,
environmental

studies [3]

Light:

Good,
Washing:

Excellent
[3]

C.I.
Reactive
Black 42
[4]

Information

missing
from

search
results

C({30})H({19})Cl({2})FN({11})Na({3})O({11})S(_{3}) 964.46 [4] Information

missing from
search results

Light: 5,

Soaping: 5
[4]
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Scientific Context and Experimental Considerations

For your research, understanding the general class of reactive dyes and their associated experimental protocols is crucial.

General Dyeing Protocol for Reactive Dyes: A typical industrial dyeing process for cellulosic fibers like cotton involves

several stages [5]:
Adsorption: The dye is dissolved in water and the fabric is immersed. An electrolyte (e.g., sodium chloride or

sodium sulfate) is added to promote the exhaustion of the dye from the solution onto the fiber [5].
Fixation: An alkali (e.g., sodium carbonate) is added to create a pH of around 10-11. This activates the reactive

group on the dye, enabling it to form a covalent bond with the hydroxyl groups of the cellulose fiber [5].
Washing: The fabric is thoroughly washed to remove any hydrolyzed (unreacted) dye, which is crucial for

achieving good wet-fastness properties [5].
Toxicity and Environmental Studies: One key area of research involves the environmental impact of reactive azo

dyes. Experimental protocols often focus on decolorization and toxicity assessment [6].
Hydrolysis: Dyes are often refluxed in a sodium hydroxide solution (pH 11) for several hours to simulate the

hydrolyzed form found in wastewater [6].
Anaerobic Decolorization: The hydrolyzed dyes are then subjected to bacterial strains or a mixed microbial

consortium in a baffled reactor to break the azo bond under anaerobic conditions [6].
Toxicity Testing: The toxicity of the original dye, its hydrolyzed form, and the decolorized products can be

evaluated using bioassays, such as those involving the luminescent bacterium Vibrio fischeri [6].

The following diagram illustrates the core mechanism of how a reactive dye bonds to a cellulose fiber, which is fundamental to

its application and permanence.

Reactive dye covalent bond formation with cellulose. This illustrates the permanent bonding mechanism.
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Key Research and Safety Insights

Environmental Impact: A significant challenge with reactive dyes is their relatively low fixation rate (60-80%), meaning a
substantial portion hydrolyzes and ends up in wastewater, contributing to environmental pollution and potential aquatic

toxicity [6] [5].
Synergy in Formulations: Some high-performance reactive black dyes are not single compounds but precise mixtures

of reactive red, yellow, and blue dyes. This formulation strategy is used to achieve deep shades, uniform dyeing, and
enhanced compatibility [7].

Regulatory Status for Non-Textile Use: While reactive dyes are industrial workhorses for textiles, it is critical to note
that they are not approved for ingestion or use in pharmaceutical formulations [5]. One specific dye, Reactive

Black 5, has a very narrow FDA approval only for use in coloring contact lenses [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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